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Get Quote

The table below summarizes the primary hazards associated with SnF₄ as per GHS labelling and

corresponding first aid measures [1].

Hazard Aspect Details
First Aid
Measures

GHS Hazard
Statements

H302, H312, H314, H332 [1]

Health Effects Toxic if swallowed, in contact with skin, or if inhaled. Causes
severe skin burns and eye damage [1].

First Aid:
Inhalation

Move to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

First Aid: Skin
Contact

Remove contaminated clothing. Wash skin thoroughly with soap
and water. For burns, seek medical attention.

First Aid: Eye
Contact

Rinse cautiously with water for several minutes. Remove contact
lenses if possible. Seek immediate medical attention.

First Aid:
Ingestion

Rinse mouth. Do NOT induce vomiting. Seek medical attention
immediately.
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Safe Handling and Storage Protocols

Handling Procedures

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant

gloves, protective clothing, and safety goggles or a face shield. Use in a fume hood or with adequate
ventilation to avoid inhalation of dust or aerosols [1].

Incompatibilities: Avoid contact with strong acids and bases. Handle with extreme care to prevent
the release of hydrogen fluoride (HF) [1].

Hygiene: Do not eat, drink, or smoke when using this chemical. Wash hands thoroughly after
handling.

Storage Guidelines

Store in a cool, dry, and well-ventilated area.
Keep the container tightly sealed.

Store away from incompatible materials.

Experimental Context and Workflow

Understanding the chemical's properties and common experimental procedures is crucial for safe and

effective use.

Key Chemical Properties

The following table outlines the fundamental identifiers and physical properties of Tin(IV) Fluoride [1].

Property Value / Description

IUPAC Name Tin(IV) fluoride

Other Names Stannic fluoride, Tin tetrafluoride
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Property Value / Description

Chemical Formula SnF₄

Molar Mass 194.704 g/mol

Appearance White solid

Density 4.78 g/cm³

Melting Point Sublimes above 700 °C

Crystal Structure Tetragonal

Synthesis Procedure

A common laboratory synthesis involves the reaction of tin(IV) chloride with anhydrous hydrogen fluoride

[1]: SnCl₄ + 4 HF → SnF₄ + 4 HCl

This reaction must be conducted in a specialized fume hood designed to handle highly corrosive and toxic

hydrogen fluoride gas.

Complex Formation and Analysis

Tin(IV) fluoride acts as a Lewis acid and forms complexes with various ligands. The diagram below

illustrates a general workflow for synthesizing and characterizing these complexes, as referenced in the

literature [2].
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Start: Prepare Anhydrous SnF₄

Select Ligand (e.g., phosphine)

React SnF₄ with Ligand
in Anhydrous Solvent (e.g., CH₂Cl₂)

Purify Product
(Crystallization)

Characterize Complex

Elemental Analysis Infrared (IR) Spectroscopy Multinuclear NMR (¹H, ¹⁹F, ³¹P, ¹¹⁹Sn) X-ray Crystallography

Click to download full resolution via product page

Related Fluoride Compound Research

While your focus is on tin(IV) fluoride, awareness of related fluoride toxicology is important for

comprehensive lab safety.

Neurotoxicity of Fluoride Ions: Multiple animal studies indicate that prolonged exposure to high
levels of fluoride ions (F⁻), especially during development, can lead to neurotoxic effects, including

impaired memory and depressive-like behaviors. These effects are associated with biochemical
changes in the brain, such as altered activity of acetylcholinesterase (AChE) and glutamate

transaminases (GOT, GPT) [3].
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Comparison with Titanium Tetrafluoride (TiF₄): TiF₄, another metal fluoride used in dental

research, has been studied in vivo for safety. One study found that topical application in a rat model
was effective in preventing tooth erosion without causing significant histopathological damage to

gingival tissues or a marked increase in fluoride content in most organs [4]. This highlights that the
toxicity profile can vary significantly between different metal fluorides.

Frequently Asked Questions (FAQs)

Q1: What is the most critical hazard when working with Tin(IV) Fluoride? The combined risks of

severe skin and eye corrosion (H314) and toxicity via multiple routes of entry (swallowing, skin contact,

inhalation) make comprehensive PPE and engineering controls (like a fume hood) non-negotiable [1].

Q2: How should I dispose of Tin(IV) Fluoride waste? You must comply with all local, state, and federal

hazardous waste regulations. Contact your institution's Environmental Health and Safety (EHS) department

for specific procedures. Never dispose of it down the drain with regular waste.

Q3: Why is the melting point of SnF₄ so much higher than other tin(IV) halides? Unlike the molecular,

tetrahedral structures of SnCl₄, SnBr₄, and SnI₄, SnF₄ forms a polymeric solid-state structure with

octahedrally coordinated tin atoms that share fluoride bridges. This extended network bonding results in a

much higher thermal stability and melting point [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b573210#tin-iv-fluoride-

safety-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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